3-[(2,6-Dimethylbenzoyl)-ethylamino]-2-methylpropanoic acid

• IUPAC Name: 3-[(2,6-dimethylbenzoyl)-ethylamino]-2-methylpropanoic acid
• InChI: InChI=1S/C15H21NO3/c1-5-16(9-12(4)15(18)19)14(17)13-10(2)7-6-8-11(13)3/h6-8,12H,5,9H2,1-4H3,(H,18,19)
• InChI Key: KHFRDPVUVJUSEA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(C)C(=O)O)C(=O)C1=C(C=CC=C1C)C
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

3-[(2,6-Dimethylbenzoyl)-ethylamino]-2-methylpropanoic acid, also known as DMEP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMEP belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been found to exhibit potent anti-inflammatory and analgesic effects.

Mechanism of Action

The mechanism of action of 3-[(2,6-Dimethylbenzoyl)-ethylamino]-2-methylpropanoic acid involves inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins, a group of inflammatory mediators. This compound selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins in response to inflammation, while sparing the COX-1 enzyme, which plays a crucial role in maintaining normal physiological functions.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anti-inflammatory and analgesic effects in various animal models. It has been shown to reduce inflammation, pain, and swelling in a dose-dependent manner. This compound has also been found to exhibit a good safety profile, with no significant adverse effects reported in animal studies.

Advantages and Limitations for Lab Experiments

3-[(2,6-Dimethylbenzoyl)-ethylamino]-2-methylpropanoic acid has several advantages for use in laboratory experiments. It is readily available, easy to synthesize, and exhibits potent anti-inflammatory and analgesic effects. However, this compound has some limitations, including its low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, this compound may exhibit some variability in its effects depending on the experimental conditions.

Future Directions

There are several future directions for research on 3-[(2,6-Dimethylbenzoyl)-ethylamino]-2-methylpropanoic acid. One potential area of study is the development of more efficient synthesis methods for this compound, which could increase its availability and reduce its cost. Another area of research is the investigation of the potential use of this compound in the treatment of other inflammatory disorders, such as inflammatory bowel disease and psoriasis. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound and to identify any potential long-term adverse effects.

Synthesis Methods

3-[(2,6-Dimethylbenzoyl)-ethylamino]-2-methylpropanoic acid can be synthesized through a multi-step process involving the reaction of 2,6-dimethylbenzoyl chloride with ethylamine followed by the reaction with 2-methylpropanoic acid. The final product is obtained after purification using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-[(2,6-Dimethylbenzoyl)-ethylamino]-2-methylpropanoic acid has been extensively studied for its potential applications in various fields of science. In particular, it has been found to exhibit promising results in the treatment of inflammatory disorders such as rheumatoid arthritis, osteoarthritis, and other related conditions. This compound has also been studied for its potential use as an analgesic agent.